Cas no 2200580-26-1 (tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate
• CAS No: 2200580-26-1
• MF: C₁₀H₁₈FNO₄
• MW: 235.252626895905
• CID: 5085900
• PubChem ID: 97289925
• Update Time: 2025-06-11

tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate
• tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate
• MFCD31925004
• BS-48742
• F73025
• 2200580-26-1
• (R)-1-Boc-3-fluoro-4,4-dihydroxypiperidine
• starbld0010153

• Inchi： 1S/C10H18FNO4/c1-9(2,3)16-8(13)12-5-4-10(14,15)7(11)6-12/h7,14-15H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： XFGJBCDWYNSTJT-SSDOTTSWSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)CCC1(O)O

Computed Properties

• Exact Mass: 235.12198622g/mol
• Monoisotopic Mass: 235.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate (CAS No. 2200580-26-1)

The compound tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate (CAS No. 2200580-26-1) is a fluorinated piperidine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the tert-butyl group and fluoro substitution, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of novel bioactive molecules.

One of the key attributes of tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate is its stereochemistry, specifically the (3R) configuration, which can influence the biological activity of derived compounds. This aspect is particularly relevant in drug discovery, where enantiopure intermediates are often required to achieve desired therapeutic effects. The presence of the dihydroxy functionality further enhances its versatility, allowing for additional chemical modifications.

In recent years, the demand for fluorinated compounds like tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate has surged, driven by their applications in medicinal chemistry. Fluorine incorporation is a common strategy to improve metabolic stability, bioavailability, and binding affinity of drug candidates. This compound’s fluoro group positions it as a promising building block for the synthesis of next-generation pharmaceuticals, aligning with trends in precision medicine and targeted therapies.

From a synthetic perspective, the tert-butyl protecting group in tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate offers advantages in multi-step reactions. It provides stability under various conditions while allowing for selective deprotection when needed. This feature is particularly valuable in complex molecule assembly, where protecting group strategies are critical to achieving high yields and purity.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, fluorinated piperidines are explored for their pesticidal and herbicidal properties. The dihydroxypiperidine core of tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate could serve as a scaffold for designing environmentally friendly crop protection agents, addressing global concerns about sustainable agriculture.

Analytical characterization of tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its structural integrity and purity, which are essential for its use in high-value applications. Researchers often seek detailed spectral data for this compound, reflecting its growing importance in synthetic workflows.

As the scientific community continues to explore fluorinated building blocks, tert-butyl (3R)-3-fluoro-4,4-dihydroxypiperidine-1-carboxylate stands out for its balanced reactivity and functional group compatibility. Its role in fragment-based drug design and combinatorial chemistry further underscores its relevance in modern research. With advancements in synthetic methodologies, this compound is poised to contribute to breakthroughs in multiple disciplines.